Cas no 1804365-56-7 (4-(Chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 4-(Chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804365-56-7
• MF: C₈H₄ClF₃INO₂
• MW: 365.47554397583
• CID: 4814249
• Update Time: 2025-10-28

4-(Chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H4ClF3INO2/c9-2-4-1-6(13)14-7(5(4)3-15)16-8(10,11)12/h1,3H,2H2
• InChI Key： ODUWFQKXEZFNCJ-UHFFFAOYSA-N
• SMILES： IC1=CC(CCl)=C(C=O)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Topological Polar Surface Area: 39.2
• XLogP3: 2.9

Additional information on 4-(Chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

4-(Chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

The compound 4-(Chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde, with the CAS number 1804365-56-7, is a highly specialized organic molecule that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a chloromethyl group at position 4, an iodo group at position 6, and a trifluoromethoxy group at position 2, along with a carboxaldehyde moiety at position 3. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable building block for advanced chemical synthesis.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of the iodo group at position 6, for instance, has been shown to enhance the molecule's ability to undergo nucleophilic substitution reactions, which are critical in drug design. Additionally, the trifluoromethoxy group at position 2 contributes to increased lipophilicity and metabolic stability, properties that are highly desirable in drug candidates. These findings underscore the importance of this compound as a versatile intermediate in medicinal chemistry.

In terms of synthesis, researchers have employed a variety of methodologies to construct this compound. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the iodo group at position 6. This method not only ensures high yields but also enables precise control over the stereochemistry of the product. Furthermore, the chloromethyl group at position 4 can be readily modified through various substitution reactions, allowing for further functionalization and diversification of the molecule.

The electronic properties of this compound have also been extensively studied using computational chemistry techniques. These studies reveal that the molecule exhibits significant conjugation across its pyridine ring, which enhances its ability to participate in π–π interactions. Such interactions are crucial in applications ranging from supramolecular chemistry to materials science. For example, this compound has been explored as a potential component in self-assembling monolayers and organic electronics due to its ability to form stable supramolecular architectures.

Another area where this compound has shown promise is in catalysis. The carboxaldehyde moiety at position 3 can act as a Lewis acid site, facilitating various catalytic transformations such as aldol reactions and Michael additions. Recent research has demonstrated that this compound can serve as an effective organocatalyst for asymmetric synthesis, opening new avenues for enantioselective processes in organic chemistry.

In conclusion, 4-(Chloromethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxaldehyde is a multifaceted compound with applications spanning synthetic chemistry, drug discovery, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative chemical solutions. As ongoing studies continue to uncover new properties and applications of this compound, its role in advancing chemical science is expected to grow even further.